Cas no 3940-27-0 (H-DL-Serine Ethyl Ester Hydrochloride)

• Product Name: H-DL-Serine Ethyl Ester Hydrochloride
• CAS No: 3940-27-0
• MF: C₅H₁₂ClNO₃
• MW: 169.606680870056
• MDL: MFCD00067544
• CID: 314481
• PubChem ID: 2781220
• Update Time: 2025-11-06

H-DL-Serine Ethyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-hydroxypropanoate hydrochloride
• H-DL-Serine ethyl ester hydrochloride
• H-DL-Ser-OEt·HCl
• Serine, ethyl ester,hydrochloride (9CI)
• DL-SERINE ETHYL ESTER HCL
• DL-serine ethyl ester,hydrochloride
• Ethyl L-serinate HCl
• Ethyl L-serinate hydrochloride
• ethyl serinate hydrochloride
• H-DL-Serine ethyl ester HCl
• H-Ser-OEt .HCl
• NSC 29417
• H-DL-Ser-OEt.HCl
• DL-Serine ethyl ester hydrochloride
• D,L-serine ethyl ester hydrochloride
• DL-Serine Ethyl Ester Hydrochoride
• JZJQCLZQSHLSFB-UHFFFAOYSA-N
• NSC29417
• SBB054111
• FD3050
• T
• Serine, ethyl ester, hydrochloride
• Serine,ethyl ester,hydrochl
• MFCD00191020
• CS-0022343
• DTXSID10381756
• 3940-27-0
• EINECS 247-624-1
• SCHEMBL1553115
• SY030352
• ethyl 2-amino-3-hydroxypropanoate;hydrochloride
• SY016021
• AKOS009157721
• NSC-29417
• FT-0689474
• MFCD00067544
• (R)-2-Tetrahydroisoquinoline acetic acidhydrochloride
• DS-16248
• FT-0628013
• EN300-50269
• ETHYL2-AMINO-3-HYDROXYPROPANOATEHYDROCHLORIDE
• Serine,ethyl ester,hydrochloride(9ci)
• FT-0625916
• SY035107
• ethyl (2R)-2-amino-3-hydroxypropanoate,hydrochloride
• DB-046937
• ethyl (2S)-2-amino-3-hydroxypropanoate,hydrochloride
• H-DL-Serine Ethyl Ester Hydrochloride

• MDL： MFCD00067544
• Inchi： 1S/C5H11NO3.ClH/c1-2-9-5(8)4(6)3-7;/h4,7H,2-3,6H2,1H3;1H
• InChI Key： JZJQCLZQSHLSFB-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C(CO)N)=O

Computed Properties

• Exact Mass: 169.05100
• Monoisotopic Mass: 169.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 94.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6

Experimental Properties

• Density: 1.146
• Melting Point: 98-100°C
• Boiling Point: 247.9°Cat760mmHg
• Flash Point: 103.7°C
• Refractive Index: 1.463
• PSA: 72.55000
• LogP: 0.37140

H-DL-Serine Ethyl Ester Hydrochloride Security Information

• Hazard Category Code： 22-36/37/38
• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on H-DL-Serine Ethyl Ester Hydrochloride

H-DL-Serine Ethyl Ester Hydrochloride: A Comprehensive Overview

The compound with CAS No 3940-27-0, commonly referred to as H-DL-Serine Ethyl Ester Hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique chemical properties and potential applications in various scientific domains. In this article, we will delve into the structural characteristics, functional properties, and recent advancements related to H-DL-Serine Ethyl Ester Hydrochloride, providing a comprehensive understanding of its role in modern research.

H-DL-Serine Ethyl Ester Hydrochloride is an ethyl ester derivative of serine, a naturally occurring amino acid. The hydrochloride salt form of this compound is widely used in pharmaceutical and biochemical research due to its stability and solubility properties. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the development of novel drugs targeting neurological disorders.

One of the key features of H-DL-Serine Ethyl Ester Hydrochloride is its ability to participate in peptide bond formation, making it a valuable reagent in solid-phase peptide synthesis (SPPS). This property has been extensively utilized in the creation of complex peptide structures, which are critical for drug discovery and vaccine development. Researchers have also explored its role in chiral catalysis, where the DL configuration of the molecule plays a pivotal role in enantioselective reactions.

Recent advancements in the field of medicinal chemistry have further expanded the applications of H-DL-Serine Ethyl Ester Hydrochloride. For instance, studies published in high-impact journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have demonstrated its utility in designing inhibitors for key enzymes involved in cancer progression. These findings underscore the importance of this compound in advancing therapeutic interventions for complex diseases.

In addition to its pharmacological applications, H-DL-Serine Ethyl Ester Hydrochloride has also found relevance in the field of biotechnology. Its ability to serve as a building block for bioactive peptides has made it an essential component in the production of recombinant proteins and synthetic vaccines. Recent breakthroughs in synthetic biology have further enhanced its utility, enabling researchers to engineer custom-designed molecules with tailored functionalities.

From an analytical standpoint, the characterization of H-DL-Serine Ethyl Ester Hydrochloride has been significantly improved with the advent of advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided deeper insights into the molecular structure and stereochemistry of the compound, facilitating more precise synthesis and quality control processes.

Looking ahead, the continued exploration of H-DL-Serine Ethyl Ester Hydrochloride is expected to yield further innovations across multiple disciplines. Its role as a versatile building block in organic synthesis positions it as a cornerstone for future discoveries in drug development and biotechnology.

In conclusion, H-DL-Serine Ethyl Ester Hydrochloride (CAS No 3940-27-0) stands out as a vital compound with diverse applications across scientific research. By leveraging cutting-edge methodologies and insights from recent studies, this molecule continues to pave the way for groundbreaking advancements in medicine and beyond.